Cas no 61248-18-8 (Butanedioic acid, (1,3-dioxobutoxy)-, dimethyl ester)

• Product Name: Butanedioic acid, (1,3-dioxobutoxy)-, dimethyl ester
• CAS No: 61248-18-8
• MF: C₁₀H₁₄O₇
• MW: 246.213963985443
• CID: 487185
• PubChem ID: 14546593
• Update Time: 2025-04-19

Butanedioic acid, (1,3-dioxobutoxy)-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid, (1,3-dioxobutoxy)-, dimethyl ester
• dimethyl 2-(3-oxobutanoyloxy)butanedioate
• DTXSID00561500
• SCHEMBL21952220
• 61248-18-8
• Dimethyl 2-[(3-oxobutanoyl)oxy]butanedioate

• Inchi： 1S/C10H14O7/c1-6(11)4-9(13)17-7(10(14)16-3)5-8(12)15-2/h7H,4-5H2,1-3H3
• InChI Key： DIRRTOYVHOGJJM-UHFFFAOYSA-N
• SMILES： O(C(CC(C)=O)=O)C(C(=O)OC)CC(=O)OC

Computed Properties

• Exact Mass: 246.07392
• Monoisotopic Mass: 246.07395278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 9
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 96Ų

Experimental Properties

• PSA: 95.97